Cas no 82584-14-3 (2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-)

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- structure
82584-14-3 structure
Product Name:2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-
CAS No:82584-14-3
MF:C12H14O2
MW:190.238363742828
CID:687455
Update Time:2024-01-23

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-
    • 1-(3,4-dihydro-1H-isochromen-1-yl)propan-2-one
    • 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-2-propanone (ACI)
    • (-)-(Isochroman-1-yl)acetone
    • Inchi: 1S/C12H14O2/c1-9(13)8-12-11-5-3-2-4-10(11)6-7-14-12/h2-5,12H,6-8H2,1H3
    • InChI Key: VZHBSYGSBXVCBK-UHFFFAOYSA-N
    • SMILES: O=C(CC1C2C(=CC=CC=2)CCO1)C

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02686-5g
1-(IsochroMan-1-yl)propan-2-one
82584-14-3 95%
5g
$3599 2023-09-07

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-1-oxo-, tetrafluoroborate(1-) (1:1) Catalysts: Trifluoroacetic acid ,  Copper(II) triflate Solvents: Dichloromethane ;  16 - 32 h, rt
Reference
Catalyzed Selective Direct α and γ Alkylation of Aldehydes with Cyclic Benzyl Ethers by Using T+BF4- in the Presence of an Inexpensive Organic Acid or Anhydride
Richter, Heinrich; et al, Chemistry - A European Journal, 2011, 17(41), 11622-11627

Production Method 2

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ,  Acetone
Reference
Synthesis and antiulcer activity of [(isochroman-1-yl)alkyl]amines. I
Yamato, Masatoshi; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(5), 1758-65

Production Method 3

Reaction Conditions
1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-, 1-oxide hexafluorophosphate(1-) (1:1) Solvents: 1,2-Dichloroethane ;  45 min, 70 °C
Reference
Decarboxylative alkylation of β-keto acids with isochromans under oxidative conditions
Chen, Yan; et al, Chinese Journal of Chemistry, 2013, 31(1), 37-39

Production Method 4

Reaction Conditions
1.1 Catalysts: Sodium ethoxide
Reference
Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds
Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Methanesulfonic acid Solvents: Acetonitrile ;  3 - 4 h, rt
Reference
Electrochemical Cross-Dehydrogenative Coupling of Isochroman and Unactivated Ketones
Cao, Huan; et al, Journal of Organic Chemistry, 2023, 88(7), 4145-4154

Production Method 6

Reaction Conditions
1.1 Reagents: Methylium, triphenyl-, perchlorate (1:1) Solvents: Dichloromethane ;  2 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Structurally Diverse α-Substituted Benzopyran Synthesis through a Practical Metal-Free C(sp3)-H Functionalization
Chen, Wenfang; et al, Organic Letters, 2014, 16(22), 5988-5991

Production Method 7

Reaction Conditions
Reference
Isochroman derivatives
, Japan, , ,

Production Method 8

Reaction Conditions
1.1 -
2.1 Catalysts: Sodium ethoxide
Reference
Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds
Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Raw materials

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Preparation Products

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